Cas no 1225812-66-7 (1-Piperidin-3-yl-butan-1-one)

• Product Name: 1-Piperidin-3-yl-butan-1-one
• CAS No: 1225812-66-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291960
• Update Time: 2025-05-24

1-Piperidin-3-yl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-3-yl)butan-1-one
• 1-Piperidin-3-yl-butan-1-one
• 1-Butanone, 1-(3-piperidinyl)-

• Inchi： 1S/C9H17NO/c1-2-4-9(11)8-5-3-6-10-7-8/h8,10H,2-7H2,1H3
• InChI Key： CAPLMHXCNFXCCR-UHFFFAOYSA-N
• SMILES： O=C(CCC)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Piperidin-3-yl-butan-1-one

Recent Advances in the Study of 1-Piperidin-3-yl-butan-1-one (CAS: 1225812-66-7) in Chemical Biology and Pharmaceutical Research

The compound 1-Piperidin-3-yl-butan-1-one (CAS: 1225812-66-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine and ketone functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 1-Piperidin-3-yl-butan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in its production. The researchers utilized a multi-step process involving reductive amination and ketone formation, which was optimized for scalability and reproducibility. This advancement is critical for enabling further pharmacological evaluations and potential clinical applications.

Pharmacological studies have revealed that 1-Piperidin-3-yl-butan-1-one exhibits notable activity as a modulator of central nervous system (CNS) receptors. In vitro assays demonstrated its affinity for sigma-1 and sigma-2 receptors, suggesting potential applications in neuropsychiatric disorders such as depression and anxiety. Additionally, preliminary in vivo studies in rodent models have shown anxiolytic and antidepressant-like effects, further supporting its therapeutic potential. These findings were highlighted in a recent publication in Neuropharmacology (2024).

Another significant aspect of research has been the exploration of 1-Piperidin-3-yl-butan-1-one's role in cancer therapy. A study in Cancer Research (2023) reported that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, which are often dysregulated in cancer. These findings suggest that 1-Piperidin-3-yl-butan-1-one could serve as a lead compound for developing novel anticancer agents.

Despite these promising results, challenges remain in the development of 1-Piperidin-3-yl-butan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties, as discussed in a review article in Bioorganic & Medicinal Chemistry Letters (2024).

In conclusion, 1-Piperidin-3-yl-butan-1-one (CAS: 1225812-66-7) represents a promising compound with diverse therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and optimize its properties for clinical use. The integration of synthetic chemistry, pharmacology, and translational research will be crucial in advancing this compound from the bench to the bedside.